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Compound of Interest

Compound Name: 2,5-Dinitroaniline

Cat. No.: B181689

Essential Safety and Handling Guide for 2,5-
Dinitroaniline

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 2,5-Dinitroaniline (CAS 619-18-1)
was publicly available at the time of this writing. The following guidance is synthesized from
safety data for closely related dinitroaniline isomers, including 2,4-Dinitroaniline and 3,5-
Dinitroaniline, and general safety protocols for this class of compounds. It is imperative to
consult a certified safety professional and the specific SDS provided by your supplier before
handling this chemical.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2,5-Dinitroaniline. Adherence to
these procedures is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)

Engineering controls, such as fume hoods and adequate ventilation, are the primary means of
exposure control. When handling 2,5-Dinitroaniline, the following PPE is mandatory.
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Protection Type

Specification

Purpose

Respiratory Protection

NIOSH-approved respirator
with cartridges for organic
vapors and particulates. In
cases of high exposure
potential, a supplied-air
respirator may be necessary.

[1]

To prevent inhalation of dust or

vapors, which can be fatal.[2]

[3]

Eye and Face Protection

Chemical safety goggles and a
face shield.[2][4]

To protect against splashes,

dust, and vapors.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves for integrity before each
use.[2][4]

To prevent skin contact, which
can be fatal.[2][3]

Body Protection

A chemical-resistant lab coat
or a full-body suit.[2][4]

To protect against skin
exposure and contamination of

personal clothing.

Footwear

Closed-toe shoes made of a

chemical-resistant material.

To protect feet from spills.

First Aid Measures

Immediate action is required in case of exposure.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pim-resources.coleparmer.com/sds/55551.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1300690267_2,4-DINITROANILINE-CASNO-97-02-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-24DINITRO-ANILINE-CASNO-97-02-03437-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1300690267_2,4-DINITROANILINE-CASNO-97-02-9-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0776.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1300690267_2,4-DINITROANILINE-CASNO-97-02-9-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0776.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1300690267_2,4-DINITROANILINE-CASNO-97-02-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-24DINITRO-ANILINE-CASNO-97-02-03437-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1300690267_2,4-DINITROANILINE-CASNO-97-02-9-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0776.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

1. Immediately move the individual to fresh air.
) 2. If breathing has stopped, provide artificial
Inhalation o . . .
respiration.[1][4] 3. Seek immediate medical

attention.[1][4]

1. Immediately remove all contaminated
) clothing.[4] 2. Wash the affected area with soap
Skin Contact )
and plenty of water for at least 15 minutes.[1][4]

3. Seek immediate medical attention.[5]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact )

upper and lower eyelids.[1][4] 2. Seek

immediate medical attention.[5]

1. Do NOT induce vomiting.[1][6] 2. Rinse
Ingestion mouth with water.[6] 3. Seek immediate medical
attention.[1][6]

Operational Plan: Handling and Storage

Strict adherence to the following procedures is necessary to minimize risks during handling and
storage.

Handling:

e Conduct all work with 2,5-Dinitroaniline in a well-ventilated area, preferably within a certified
chemical fume hood.[7]

¢ Avoid the formation of dust and aerosols.[2]
o Use non-sparking tools to prevent ignition sources.
» Do not eat, drink, or smoke in areas where the chemical is handled.[4]

e Wash hands thoroughly after handling.[1]
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Storage:
» Store in a cool, dry, and well-ventilated area away from direct sunlight.
o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[4]

Disposal Plan

2,5-Dinitroaniline and its contaminated materials are considered hazardous waste and must
be disposed of accordingly.

Waste Collection:

o Collect waste in designated, labeled, and sealed containers.

» Do not mix with other waste streams.

Disposal Procedure:

o Dispose of waste through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.[4][6]

o Contaminated PPE and other materials should be collected and disposed of as hazardous
waste.

Experimental Workflow and Safety Procedures

The following diagram illustrates the key steps and associated safety precautions for handling
2,5-Dinitroaniline in a laboratory setting.
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Safe Handling Workflow for 2,5-Dinitroaniline
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Caption: Workflow for safe handling of 2,5-Dinitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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